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Compound of Interest

Compound Name: ACTH (2-24) (human, bovine, rat)

Cat. No.: B3029479 Get Quote

Introduction

Adrenocorticotropic hormone (ACTH) is a polypeptide hormone crucial in the hypothalamic-

pituitary-adrenal (HPA) axis. The fragment ACTH (2-24) is a synthetic analog of the N-terminal

portion of ACTH. Like the full-length hormone and the more common analog ACTH (1-24), it is

expected to exert biological activity by stimulating the melanocortin 2 receptor (MC2R), a G-

protein coupled receptor, primarily found on the surface of adrenocortical cells. This activation

initiates a signaling cascade that leads to the synthesis and secretion of glucocorticoids, such

as cortisol.[1][2] Proper preparation of ACTH (2-24) stock solutions is critical for obtaining

reliable and reproducible results in experimental settings. These application notes provide

detailed protocols for the solubilization and storage of ACTH (2-24) and an overview of its

signaling pathway.

General Handling and Storage of Lyophilized Peptide

Lyophilized ACTH (2-24) is typically a stable powder. For maximum stability, it should be stored

under desiccated conditions at -20°C.[3] Before opening, the vial should be allowed to

equilibrate to room temperature to prevent moisture condensation, which can affect the stability

and weighing of the peptide.
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Protocol 1: Preparation of an Aqueous Stock Solution
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This protocol describes the preparation of a primary stock solution of ACTH (2-24) in a buffered

aqueous solution.

Materials:

Lyophilized ACTH (2-24) peptide

Sterile, high-purity water (e.g., 18 MΩ-cm H2O) or sterile phosphate-buffered saline (PBS),

pH 7.2

Sterile, low-protein-binding microcentrifuge tubes

Calibrated pipettes and sterile, low-retention tips

Procedure:

Equilibration: Allow the vial of lyophilized ACTH (2-24) to warm to room temperature before

opening.

Reconstitution: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Add the required volume of sterile water or PBS to the vial to achieve the desired stock

concentration (e.g., 1 mg/mL). It is recommended to reconstitute to a concentration of at

least 100 µg/mL.[1]

Solubilization: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved. Avoid vigorous shaking, which can cause peptide aggregation or

degradation.

Aliquoting: To prevent repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, low-protein-binding tubes.[1]

Storage: For short-term storage, the reconstituted solution can be kept at 4°C for 2-7 days.

[1] For long-term storage, store the aliquots at -20°C or -80°C for up to one month or six

months, respectively.[4]
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For long-term storage and to prevent the loss of peptide due to adsorption to container

surfaces, the addition of a carrier protein is recommended, especially for dilute solutions.[1]

Materials:

ACTH (2-24) stock solution (from Protocol 1)

Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA), carrier-grade

Sterile PBS, pH 7.2

Procedure:

Prepare a sterile stock solution of the carrier protein (e.g., 1% BSA in PBS).

Add the carrier protein stock solution to the reconstituted ACTH (2-24) to a final

concentration of 0.1%.

Gently mix the solution.

Aliquot and store at -20°C or -80°C for extended periods.
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Parameter ACTH (2-24) General ACTH Fragments

Form Lyophilized off-white powder[3] Lyophilized white powder[1]

Solubility Soluble in water[3]
Soluble in water, PBS (pH 7.2)

[5][6]

Recommended Solvent Sterile 18 MΩ-cm H₂O[1]
Sterile water or aqueous

buffers[5]

Lyophilized Storage -20°C[3] Desiccated below -18°C[1]

Short-Term Solution Storage 4°C for 2-7 days[1] 4°C for up to one week[7]

Long-Term Solution Storage
-20°C for 1 month; -80°C for 6

months[4]
Below -18°C[1]

Table 2: Recommended Concentrations for ACTH (2-24) Solutions

Solution Type
Recommended
Concentration

Notes

Primary Stock Solution 1-5 mg/mL
Higher concentrations can

improve stability.

Working Stock Solution ≥100 µg/mL[1]
Diluted from the primary stock

solution.

Final Assay Concentration Varies by experiment
Determined by dose-response

curves.
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Caption: Experimental workflow for preparing ACTH (2-24) stock solutions.
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Caption: Simplified signaling pathway of ACTH (2-24) via the MC2R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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